Cas no 61494-03-9 (Cyclopentanecarboxylic acid, 3-methyl-2-oxo-, propyl ester)

• Product Name: Cyclopentanecarboxylic acid, 3-methyl-2-oxo-, propyl ester
• CAS No: 61494-03-9
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 477363
• PubChem ID: 21523061
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 3-methyl-2-oxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-methyl-2-oxo-, propyl ester
• propyl 3-methyl-2-oxocyclopentane-1-carboxylate
• 61494-03-9
• SCHEMBL11779533
• DTXSID50615547

• Inchi： 1S/C10H16O3/c1-3-6-13-10(12)8-5-4-7(2)9(8)11/h7-8H,3-6H2,1-2H3
• InChI Key： WBYKUWFXNAGXBO-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCCC)CCC1C

Computed Properties

• Exact Mass: 184.10998
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37